Cas no 1261268-98-7 (5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole)

• Product Name: 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole
• CAS No: 1261268-98-7
• MF: C₈H₄F₄N₄
• MW: 232.137774467468
• MDL: MFCD18375295
• CID: 1056487
• PubChem ID: 24729894
• Update Time: 2025-04-20

5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-2H-tetrazole
• C8H4F4N4
• AC3535
• SY012455
• 1261268-98-7
• 5-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]-2H-1,2,3,4-TETRAZOLE
• AS-80137
• MFCD18375295
• AKOS027256749
• DB-019253
• 2H-Tetrazole, 5-[4-fluoro-3-(trifluoromethyl)phenyl]-

• MDL： MFCD18375295
• Inchi： 1S/C8H4F4N4/c9-6-2-1-4(7-13-15-16-14-7)3-5(6)8(10,11)12/h1-3H,(H,13,14,15,16)
• InChI Key： DJAVSIDVPRVJEA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2N=NNN=2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives